Cas no 1821821-31-1 (Benzeneethanol, 3-fluoro-β-methyl-, (βS)-)

• Product Name: Benzeneethanol, 3-fluoro-β-methyl-, (βS)-
• CAS No: 1821821-31-1
• MF: C₉H₁₁FO
• MW: 154.181446313858
• CID: 6003351
• PubChem ID: 68230833
• Update Time: 2025-11-01

Benzeneethanol, 3-fluoro-β-methyl-, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3-fluoro-β-methyl-, (βS)-
• EN300-6507197
• 1821821-31-1
• SCHEMBL12284676
• (2S)-2-(3-fluorophenyl)propan-1-ol

• Inchi： 1S/C9H11FO/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5,7,11H,6H2,1H3/t7-/m1/s1
• InChI Key： IXKCBTNXQGRLIU-SSDOTTSWSA-N
• SMILES： C1([C@H](C)CO)=CC=CC(F)=C1

Computed Properties

• Exact Mass: 154.079393132g/mol
• Monoisotopic Mass: 154.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 210.2±15.0 °C(Predicted)
• pka: 14.71±0.10(Predicted)

Additional information on Benzeneethanol, 3-fluoro-β-methyl-, (βS)-

Introduction to Benzeneethanol, 3-fluoro-β-methyl-, (βS)- (CAS No. 1821821-31-1)

Benzeneethanol, 3-fluoro-β-methyl-, (βS)-, identified by its unique Chemical Abstracts Service number CAS No. 1821821-31-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its structural and functional attributes, represents a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of Benzeneethanol, 3-fluoro-β-methyl-, (βS)- features a benzene ring substituted with a hydroxyl group and a fluorine atom at the 3-position, along with a β-methyl group on the ethanol moiety. This configuration imparts unique electronic and steric properties to the molecule, making it an intriguing subject for synthetic chemists and biologists alike. The presence of the (βS)-configuration indicates a specific stereochemical arrangement that can influence its biological activity and interaction with target enzymes or receptors.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in Benzeneethanol, 3-fluoro-β-methyl-, (βS)- contributes to these desirable properties by increasing lipophilicity and reducing susceptibility to enzymatic degradation. These characteristics make the compound particularly suitable for developing novel therapeutic agents that require prolonged circulation times in the bloodstream.

Current research in the field of medicinal chemistry has highlighted the potential of fluorinated alcohols as intermediates in the synthesis of bioactive molecules. Studies have demonstrated that such compounds can exhibit potent activity against various biological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. The specific stereochemistry of Benzeneethanol, 3-fluoro-β-methyl-, (βS)- may play a crucial role in determining its efficacy and selectivity in these contexts.

One of the most compelling aspects of this compound is its versatility as a building block for more complex molecules. Researchers have leveraged its structural features to develop derivatives with enhanced binding affinity and improved pharmacological properties. For instance, modifications to the benzene ring or the ethanol side chain can lead to compounds with tailored biological activities, making them suitable for treating specific diseases or conditions.

The synthesis of Benzeneethanol, 3-fluoro-β-methyl-, (βS)- involves sophisticated organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and fluorination techniques, are often employed to achieve the desired molecular structure. These processes highlight the compound's complexity and the expertise required to produce it in high yields and purity.

In addition to its synthetic significance, Benzeneethanol, 3-fluoro-β-methyl-, (βS)- has potential applications in drug development beyond its use as an intermediate. Preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes or receptors relevant to human health. Further investigation into its biological activity could uncover new therapeutic opportunities for treating various disorders.

The growing body of research on fluorinated aromatic compounds underscores their importance in modern medicine. The unique properties of Benzeneethanol, 3-fluoro-β-methyl-, (βS)- make it a valuable asset in this field, offering new avenues for drug discovery and development. As our understanding of its chemical behavior and biological effects continues to evolve, so too will its potential applications in pharmaceuticals.

In conclusion, Benzeneethanol, 3-fluoro-β-methyl-, (βS)- represents a fascinating compound with significant promise in the realm of medicinal chemistry. Its structural features, synthetic accessibility, and potential biological activities position it as a key player in the ongoing quest to develop innovative therapeutic agents. Continued research into this molecule will undoubtedly yield further insights into its utility and contribute to advancements in healthcare.